N-(2,3-dimethylphenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H21N3O2S/c1-14-5-4-6-18(15(14)2)22-19(24)13-26-20-21-11-12-23(20)16-7-9-17(25-3)10-8-16/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key: WRRQYWNGTLJZQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide, commonly known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a thioacetamide derivative that has been synthesized through different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Crystal Structure Analysis

• KR-25003, a Potent Analgesic Capsaicinoid : The crystal structure of a similar compound, N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, was studied, revealing unique conformational characteristics in the crystalline state stabilized by intermolecular hydrogen bonds (Park et al., 1995).

Herbicide Applications

• Chloroacetamide Inhibition of Fatty Acid Synthesis in Green Algae : Related chloroacetamides, such as alachlor and metazachlor, are used as herbicides in various crops. These compounds share structural similarities with the target compound, especially in their use for controlling weeds (Weisshaar & Böger, 1989).

Anticancer Activities

• Synthesis and Anticancer Activities of Imidazole Derivatives : Derivatives similar to the target compound, specifically 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide, have shown anticancer activities against various human tumor cell lines, particularly melanoma-type cell lines (Duran & Demirayak, 2012).

Antinociceptive Pharmacology

• LF22-0542, a Bradykinin B1 Receptor Antagonist : A compound with a similar structure, N-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[[(4-methoxy-2,6-dimethylphenyl) sulfonyl]methylamino]ethoxy]-N-methylacetamide fumarate, exhibited significant antinociceptive actions in various pain models, suggesting potential applications in pain management (Porreca et al., 2006).

Anticonvulsant Activity

• Omega-(1H-1-imidazolyl)-N-phenylalkanoic Acid Amide Derivatives : Related compounds, specifically omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives, demonstrated anticonvulsant activity, indicating potential applications in epilepsy treatment (Aktürk et al., 2002).

Reactivity and Spectroscopic Characterization

• Reactivity of Newly Synthesized Imidazole Derivatives : Derivatives like 1-(4-methoxyphenyl)-4,5-dimethyl-1H-imidazole-2-yl acetate were studied for their reactivity and binding properties, offering insights into similar compounds' chemical behavior (Hossain et al., 2018).